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Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction: The Role of Selenium-74 in Advanced
Research
Selenium, an essential trace element, is critical for various physiological processes, primarily

through its incorporation into selenoproteins.[1] Understanding the precise mechanisms of

selenium metabolism, bioavailability, and the function of selenoproteins is paramount in fields

ranging from nutrition science to drug development. Stable isotopes, such as Selenium-74

(⁷⁴Se), offer a powerful and safe methodology for tracing selenium pathways in vivo.[2][3]

Unlike radioactive isotopes, stable isotopes do not decay, eliminating radiation exposure risks

to subjects and researchers and simplifying handling and disposal protocols.[2] This guide

provides a comprehensive cost-benefit analysis of utilizing ⁷⁴Se in experimental research,

detailing its applications, associated costs, and the significant advantages it offers for

generating high-quality, reliable data.
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The primary cost associated with using ⁷⁴Se is the procurement of the enriched isotope. The

price of ⁷⁴Se is influenced by its enrichment level, chemical form, and the supplier. Due to the

complex enrichment process, ⁷⁴Se is a significant investment for any research project. The

following table summarizes the estimated costs from various suppliers. It is important to note

that these prices are subject to change and may vary based on the quantity purchased and the

specific product specifications.
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Supplier/Source
Product
Description

Estimated Price
(USD per gram)

Noteworthy Details

American Elements
Selenium-74 Metal

Isotope
Request Quote

Offers various forms

including powder,

pellets, and sputtering

targets.[4]

BuyIsotope.com
Selenium-74

Elemental Form
Request Quote

Provides ⁷⁴Se for

radionuclide

production and other

research applications.

[5][6]

Urenco
Enriched Selenium

Isotopes
Request Quote

Can enrich stable

Selenium isotopes to

any concentration and

supply in various

chemical forms.[7][8]

TradeKey Marketplace
Selenium 74 stable

Isotope

$10,000 - $15,000

(Negotiable)

Prices can vary

significantly between

different sellers on the

platform.

Metal-and-Steel.com Selenium 74 (Se74) $28,000
Can supply from

Germany or Russia.

Global Trade Metal

Portal
Selenium 74 $12,000 - $15,000

Multiple listings with

varying prices.[9]

TradeKorea.com
Non-radioactive

Selenium Se-74
$37,000

Price listed for purity

of not less than

99.95%.[10]

Note: The high cost of enriched ⁷⁴Se necessitates careful experimental design to ensure

efficient use of the material.
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Benefit Analysis: The Scientific Advantages of
Using Selenium-74
The significant cost of ⁷⁴Se is justified by the unique and invaluable data it enables researchers

to obtain. The primary benefits of using ⁷⁴Se as a tracer in metabolic and drug development

studies include:

Safety: As a stable, non-radioactive isotope, ⁷⁴Se is safe for use in human and animal

studies, eliminating ethical and safety concerns associated with radioactive tracers.[2]

High Precision and Accuracy: Stable isotope tracer studies allow for the precise

quantification of absorption, metabolism, and excretion of selenium from a specific source,

distinguishing it from endogenous selenium.[11][12]

Dynamic Metabolic Insights: ⁷⁴Se enables the kinetic study of selenium metabolism,

providing data on the rates of absorption, tissue distribution, and turnover within various

body compartments.[12][13]

Bioavailability Studies: It is an invaluable tool for determining the bioavailability of selenium

from different dietary sources or drug formulations.[13]

Understanding Selenoprotein Synthesis: ⁷⁴Se can be used to trace the incorporation of

selenium into selenoproteins, providing insights into their synthesis and function.

Experimental Protocols Utilizing Selenium-74
The following sections provide detailed methodologies for key experiments that leverage ⁷⁴Se.

These protocols are based on established research and can be adapted to specific

experimental needs.

Human Metabolic Study: Selenium Absorption and
Retention
This protocol is designed to quantify the absorption and retention of dietary selenium using

⁷⁴Se as a tracer.

Methodology:
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Subject Recruitment and Diet Acclimation: Recruit healthy adult volunteers. For a defined

period before the study, provide a standardized diet with a known selenium content to

establish a baseline.

Isotope Administration: On the study day, administer a single oral dose of a known amount of

⁷⁴Se, typically in the form of ⁷⁴Se-selenite or ⁷⁴Se-selenomethionine, mixed with a carrier

meal.[11]

Sample Collection: Collect all urine and feces for a predetermined period (e.g., 7-10 days)

following isotope administration.[12][13] Collect blood samples at specific time points (e.g., 0,

2, 4, 8, 24, 48, and 72 hours) to monitor the appearance of ⁷⁴Se in the plasma.[12]

Sample Preparation:

Urine and Feces: Homogenize and lyophilize fecal samples. For both urine and feces,

perform acid digestion (e.g., with nitric acid and hydrogen peroxide) to mineralize the

samples.

Blood: Separate plasma and red blood cells. Perform acid digestion on the plasma

samples.

Isotopic Analysis: Measure the abundance of ⁷⁴Se in the digested samples using analytical

techniques such as:

Inductively Coupled Plasma Mass Spectrometry (ICP-MS): A highly sensitive technique for

detecting and quantifying trace elements and their isotopes.[14][15]

Neutron Activation Analysis (NAA): A highly sensitive nuclear process used for determining

the concentrations of elements.[11]

Data Analysis: Calculate the amount of ⁷⁴Se excreted in urine and feces. The difference

between the administered dose and the total excreted amount represents the retained ⁷⁴Se.

Drug Development: Bioavailability of a Selenium-
Containing Drug
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This protocol outlines a method to compare the bioavailability of a novel selenium-containing

drug to a standard selenium supplement using stable isotopes.

Methodology:

Study Design: A crossover study design is often employed. Subjects receive either the ⁷⁴Se-

labeled drug or a ⁷⁶Se-labeled standard selenium supplement (e.g., selenite) in the first

phase, followed by a washout period and then administration of the other formulation in the

second phase. Using two different stable isotopes allows for simultaneous administration and

differentiation.[13]

Isotope Administration: Administer a single oral dose of the isotopically labeled drug or

supplement.

Sample Collection: Collect blood, urine, and fecal samples at timed intervals as described in

the metabolic study protocol.

Sample Preparation and Analysis: Prepare and analyze the samples using ICP-MS to

determine the concentrations of both ⁷⁴Se and ⁷⁶Se.

Pharmacokinetic Analysis: Calculate key pharmacokinetic parameters such as Cmax

(maximum concentration), Tmax (time to maximum concentration), and AUC (area under the

curve) for both isotopes to compare the bioavailability of the drug and the standard

supplement.

Visualizing Experimental Workflows and Pathways
Clear visualization of experimental designs and metabolic pathways is crucial for

understanding and communicating complex research. The following diagrams are generated

using Graphviz (DOT language) to illustrate key processes.

Workflow for a Human Metabolic Study with ⁷⁴Se
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Caption: Workflow of a human metabolic study using ⁷⁴Se as a tracer.
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Simplified Selenium Metabolism and Selenoprotein
Synthesis Pathway
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Caption: Simplified pathway of selenium metabolism and selenoprotein synthesis.

Conclusion: A High-Value Investment for Precise
and Safe Research
The use of Selenium-74 in experimental research represents a significant financial investment.

However, the cost is outweighed by the substantial benefits of safety, precision, and the ability

to gain dynamic insights into selenium metabolism and bioavailability. For researchers in

nutrition, toxicology, and drug development, ⁷⁴Se is an indispensable tool for conducting

cutting-edge studies that would be impossible with other methods. The detailed protocols and
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workflows provided in this guide offer a framework for designing and implementing robust

experiments that can yield high-impact data, ultimately justifying the initial expenditure and

advancing our understanding of the critical role of selenium in health and disease.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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